N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C19H24N4O2/c1-3-15-7-6-8-16(12-15)21-17(24)13-25-18-11-14(2)20-19(22-18)23-9-4-5-10-23/h6-8,11-12H,3-5,9-10,13H2,1-2H3,(H,21,24)
• InChI Key: WSEVQIFRKXEXMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)COC2=NC(=NC(=C2)C)N3CCCC3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicine and research.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound may increase the levels of acetylcholine in the brain, which could improve cognitive function in individuals with neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and inhibit tumor growth. Additionally, this compound has been shown to have antibacterial and antiviral properties. In terms of its effects on the nervous system, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide in lab experiments is its potential as a therapeutic agent for various neurological disorders. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties, which could make it a useful tool for studying these conditions. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which could make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide. One area of interest is its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological systems. Finally, there is potential for the development of new derivatives of this compound with improved solubility and other properties that could make them more useful in lab experiments and therapeutic applications.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide involves the reaction of 3-ethylphenylamine with 2-bromoacetyl pyrimidine, followed by the reaction of the resulting intermediate with 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ol. The final product is obtained through the purification of the crude mixture using column chromatography.

Scientific Research Applications

N-(3-ethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and anti-tumor properties, as well as its ability to inhibit the growth of certain bacteria and viruses. Additionally, this compound has been shown to have potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.